Cas no 61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione)
61111-00-0 structure
Product Name:Bicyclo[4.2.0]octane-2,3-dione
CAS No:61111-00-0
MF:C8H10O2
MW:138.163802623749
CID:491603
PubChem ID:71399280
Update Time:2025-04-19
Bicyclo[4.2.0]octane-2,3-dione Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[4.2.0]octane-2,3-dione
- bicyclo[4.2.0]octane-4,5-dione
- 61111-00-0
- DTXSID10820650
-
- Inchi: 1S/C8H10O2/c9-7-4-2-5-1-3-6(5)8(7)10/h5-6H,1-4H2
- InChI Key: DOAKMUZQCDKKPE-UHFFFAOYSA-N
- SMILES: O=C1C(CCC2CCC21)=O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Bicyclo[4.2.0]octane-2,3-dione Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione) Related Products
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